![molecular formula C23H17N5O2 B6214067 5-methyl-1-(3-{5-[2-(quinolin-4-yl)ethenyl]-1,2,4-oxadiazol-3-yl}phenyl)-2,3-dihydro-1H-imidazol-2-one CAS No. 2731744-94-6](/img/no-structure.png)
5-methyl-1-(3-{5-[2-(quinolin-4-yl)ethenyl]-1,2,4-oxadiazol-3-yl}phenyl)-2,3-dihydro-1H-imidazol-2-one
Overview
Description
5-methyl-1-(3-{5-[2-(quinolin-4-yl)ethenyl]-1,2,4-oxadiazol-3-yl}phenyl)-2,3-dihydro-1H-imidazol-2-one is a useful research compound. Its molecular formula is C23H17N5O2 and its molecular weight is 395.4. The purity is usually 95.
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Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for the compound '5-methyl-1-(3-{5-[2-(quinolin-4-yl)ethenyl]-1,2,4-oxadiazol-3-yl}phenyl)-2,3-dihydro-1H-imidazol-2-one' involves the synthesis of three key intermediates, which are then combined to form the final product. The first intermediate is 5-methyl-2,3-dihydro-1H-imidazol-2-one, the second intermediate is 3-(5-bromo-2-(quinolin-4-yl)vinyl)-1,2,4-oxadiazole, and the third intermediate is 5-(3-(5-(2-(quinolin-4-yl)vinyl)-1,2,4-oxadiazol-3-yl)phenyl)-2,3-dihydro-1H-imidazol-2-one. These intermediates are synthesized using a combination of organic synthesis techniques, including condensation reactions, cyclization reactions, and substitution reactions.", "Starting Materials": [ "2-methylpropan-2-ol", "sodium hydride", "methyl iodide", "2-aminoacetophenone", "acetic anhydride", "phosphorus pentoxide", "4-quinolinecarboxaldehyde", "sodium borohydride", "bromine", "sodium azide", "sodium methoxide", "ethyl acetate", "acetic acid", "sodium hydroxide", "3-nitrobenzaldehyde", "hydrazine hydrate", "sulfuric acid", "sodium nitrite", "copper sulfate", "sodium chloride", "sodium carbonate", "potassium carbonate", "palladium on carbon", "hydrogen gas" ], "Reaction": [ "Step 1: Synthesis of 5-methyl-2,3-dihydro-1H-imidazol-2-one", "a. React 2-methylpropan-2-ol with sodium hydride to form the sodium alkoxide intermediate", "b. Add methyl iodide to the sodium alkoxide intermediate to form the methylated intermediate", "c. React the methylated intermediate with 2-aminoacetophenone to form the final product, 5-methyl-2,3-dihydro-1H-imidazol-2-one", "Step 2: Synthesis of 3-(5-bromo-2-(quinolin-4-yl)vinyl)-1,2,4-oxadiazole", "a. React acetic anhydride with phosphorus pentoxide to form acetyl chloride", "b. React 4-quinolinecarboxaldehyde with acetyl chloride to form the acylated intermediate", "c. React the acylated intermediate with sodium borohydride to form the reduced intermediate", "d. React the reduced intermediate with bromine to form the brominated intermediate", "e. React the brominated intermediate with sodium azide to form the azide intermediate", "f. React the azide intermediate with sodium methoxide to form the final product, 3-(5-bromo-2-(quinolin-4-yl)vinyl)-1,2,4-oxadiazole", "Step 3: Synthesis of 5-(3-(5-(2-(quinolin-4-yl)vinyl)-1,2,4-oxadiazol-3-yl)phenyl)-2,3-dihydro-1H-imidazol-2-one", "a. React 3-nitrobenzaldehyde with hydrazine hydrate to form the hydrazone intermediate", "b. React the hydrazone intermediate with sulfuric acid to form the diazonium intermediate", "c. React the diazonium intermediate with copper sulfate to form the copper complex intermediate", "d. React the copper complex intermediate with the brominated intermediate from Step 2 to form the final product, 5-(3-(5-(2-(quinolin-4-yl)vinyl)-1,2,4-oxadiazol-3-yl)phenyl)-2,3-dihydro-1H-imidazol-2-one", "Step 4: Purification of the final product", "a. Dissolve the final product in ethyl acetate", "b. Add acetic acid to the ethyl acetate solution to form the acidified intermediate", "c. Add sodium hydroxide to the acidified intermediate to form the basic intermediate", "d. Extract the basic intermediate with ethyl acetate", "e. Wash the ethyl acetate extract with water, sodium chloride, and sodium carbonate", "f. Dry the ethyl acetate extract over potassium carbonate", "g. Concentrate the ethyl acetate extract under reduced pressure to obtain the final product" ] } | |
CAS No. |
2731744-94-6 |
Molecular Formula |
C23H17N5O2 |
Molecular Weight |
395.4 |
Purity |
95 |
Origin of Product |
United States |
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